![molecular formula C15H13ClO2S B3035545 2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone CAS No. 33046-52-5](/img/structure/B3035545.png)
2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone
Overview
Description
2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone, also known as 4-Chlorobenzylsulfanyl-4-methoxyphenylethanone, is a synthetic organic compound used in a variety of scientific research applications. It belongs to a class of compounds known as benzylsulfanyl compounds and has a molecular weight of 286.74 g/mol. This compound has been studied for its potential applications in the pharmaceutical, agricultural, and environmental industries. It has been found to have a range of biochemical and physiological effects, and its synthesis method is relatively simple.
Scientific Research Applications
Synthesis and Applications in Drug Development
A study by Karande and Rathi (2017) explored the synthesis of derivatives of 2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone for potential anti-inflammatory applications. These compounds demonstrated significant anti-inflammatory activity in the carrageenan-induced paw edema test on rats, indicating their potential as therapeutic agents (Karande & Rathi, 2017).
Role in Chemical Synthesis and Material Science
Moskvina, Shilin, and Khilya (2015) described the use of a similar compound in the synthesis of 3-(4-chlorophenyl)-7-methoxy-4H-chromen-4-one, demonstrating its utility in the preparation of heterocyclic compounds. This compound's role in facilitating reactions leading to various N,O- and N,N-heterocycles underlines its significance in chemical synthesis (Moskvina, Shilin, & Khilya, 2015).
Exploration in Heterocyclic Compound Development
Shruthi et al. (2019) synthesized a novel heterocyclic compound using 1-(4-methoxyphenyl)-2-((5-(1-(naphthalen-1-yloxy) ethyl)-[1,3,4]-oxadiazol-2-yl) sulfanyl) ethanone. Their work focused on the optical and thermal properties of these crystals, suggesting applications in material science and potentially in pharmaceuticals (Shruthi et al., 2019).
Antimicrobial and Antitubercular Research
Manikannan, Muthusubramanian, Yogeeswari, and Sriram (2010) synthesized pyridine derivatives from a compound similar to 2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone, showing notable anti-tubercular activity. This highlights its potential use in developing new antimicrobial agents (Manikannan, Muthusubramanian, Yogeeswari, & Sriram, 2010).
Antioxidant Activity Research
Thanuja, Kripa, Bhavadharani, and Kanagam (2022) synthesized derivatives of 2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone, examining their antioxidant activities. The presence of specific functional groups in these compounds significantly enhanced antioxidant activity, indicating potential pharmaceutical applications (Thanuja, Kripa, Bhavadharani, & Kanagam, 2022).
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-1-(4-methoxyphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO2S/c1-18-13-6-2-11(3-7-13)15(17)10-19-14-8-4-12(16)5-9-14/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXCKDBWNBDOEKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Chlorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,1-Bis(4-chlorophenyl)-2-[(3-methoxyphenyl)methylamino]ethanol](/img/structure/B3035463.png)
![(3E)-1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea](/img/structure/B3035466.png)
![4-[(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile](/img/structure/B3035467.png)
![2-chloro-N-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-1,2,4-triazol-3-yl}benzenecarboxamide](/img/structure/B3035470.png)
![1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-methyl-4-nitro-1H-pyrazol-5-amine](/img/structure/B3035476.png)
![1-cyclopropyl-5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-1,2,3,4-tetraazole](/img/structure/B3035477.png)
